Cas no 2098151-94-9 (1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole)

• Product Name: 1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole
• CAS No: 2098151-94-9
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 5725899
• PubChem ID: 126847999
• Update Time: 2025-10-30

1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS040801861
• 1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole
• 2098151-94-9
• F1912-3139
• 1-[(1-fluorocyclopentyl)methyl]-2-propan-2-ylimidazole

• Inchi： 1S/C12H19FN2/c1-10(2)11-14-7-8-15(11)9-12(13)5-3-4-6-12/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： QDEIQJZLFZQPTL-UHFFFAOYSA-N
• SMILES： FC1(CN2C=CN=C2C(C)C)CCCC1

Computed Properties

• Exact Mass: 210.15322678g/mol
• Monoisotopic Mass: 210.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole

1-[(1-Fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole: A Comprehensive Overview

1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole, with the CAS registry number 2098151-94-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a fluorinated cyclopentyl group and an isopropyl substituent introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole consists of an imidazole ring where one nitrogen is at position 1, and the other is at position 3. The substituents are a (1-fluorocyclopentyl)methyl group at position 1 and an isopropyl group at position 2. This arrangement imparts a balance between hydrophobicity and hydrogen bonding capacity, which is crucial for its interactions in biological systems.

Recent studies have highlighted the potential of imidazole derivatives in drug discovery, particularly in targeting specific proteins and enzymes. The fluorinated cyclopentane ring in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property makes it a promising candidate for the development of bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, 1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole can be prepared through various routes, including the Paal-Knorr synthesis or by modifying existing imidazole frameworks. The introduction of the fluorinated cyclopentane moiety typically involves nucleophilic substitution or coupling reactions, depending on the starting materials used.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of advanced materials with tailored electronic properties. For instance, imidazoles are known to form stable coordination complexes, which can be exploited in catalysis or as components in organic electronics.

From a toxicological perspective, understanding the safety profile of imidazole derivatives is essential for their safe use in therapeutic applications. Recent research has focused on evaluating the potential genotoxicity and mutagenicity of such compounds. Preliminary findings suggest that while certain imidazoles may exhibit cytotoxic effects under specific conditions, careful design can mitigate these risks.

In conclusion, 1-[(1-fluorocyclopentyl)methyl]-2-(propan-2-yl)-1H-imidazole represents a versatile platform for exploring new chemical entities with diverse applications. Its structure lends itself to modifications that can enhance its bioavailability and efficacy, positioning it as a key molecule in contemporary chemical research.